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Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Get Quote

Substance Identification & Hazards

Aspect Details

Product Name Suberic Anhydride [1]

CAS Number 10521-06-9 [1] [2]

Synonyms Oxonane-2,9-dione [1]

Molecular Formula C8H12O3 [1] [2]

Molecular Weight 156.18 g/mol [1] [2]

Hazard
Classification

Causes skin irritation (Category 2), May cause respiratory irritation (Specific

target organ toxicity - single exposure, Category 3) [1]

Signal Word Warning [1]

Risk Statements (H-
codes)

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation) [1]
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The following workflow outlines the key procedures for handling and storing suberic anhydride:

Personal Protective Equipment (PPE)Storage Conditions

Suberic Anhydride Handling

Wear Protective Equipment

Ensure Adequate Ventilation

Tight-fitting safety goggles
(with side shields) Chemical impermeable gloves Fire/flame resistant

impervious clothing
Respiratory protection

if exposure limits exceeded

Use Spark-Proof Tools

Safe Storage

Conditions to Avoid

Tightly closed container Cool, dry,
well-ventilated place Store locked up Separate from food

and incompatible materials

Click to download full resolution via product page
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Situation Immediate Action

Inhalation Move victim to fresh air. If breathing is difficult, administer oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention. [1]

Skin
Contact

Remove contaminated clothing immediately. Wash skin with plenty of water and soap. If
irritation occurs, get medical help. Wash contaminated clothing before reuse. [1]

Eye
Contact

Rinse cautiously with pure water for at least 15 minutes. Consult a doctor. [1]

Ingestion Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison Control Center immediately. [1]

Spill Avoid dust formation. Use personal protective equipment. Collect spillage with spark-
proof tools and place in a closed container for disposal. Prevent entry into drains. [1]

Frequently Asked Questions (FAQs)

Handling & Storage

Q: What is the most critical precaution when handling suberic anhydride? A: Avoiding dust formation

and inhalation is paramount due to the risk of respiratory irritation. Always use the material in a well-

ventilated area, such as a fume hood, and wear appropriate respiratory protection if there is a potential for

exposure to airborne dust [1].

Q: Are there any specific storage incompatibilities I should be aware of? A: The safety data sheet

specifically advises storing suberic anhydride apart from foodstuff containers or incompatible

materials. While specific incompatible chemicals are not listed, it is standard practice to store reactive acids

and anhydrides away from strong bases, oxidizers, and reducing agents [1].

Disposal & Environmental
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Q: What is the proper procedure for disposing of suberic anhydride waste? A: The material should be

disposed of at a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing. It is crucial to prevent contamination of water, food, feed, or seeds. Contaminated packaging can

be triply rinsed and recycled or disposed of in a sanitary landfill [1].

Q: What are the ecological hazards? A: Currently, there is no data available on the substance's toxicity to

aquatic life or other ecological parameters. However, the precautionary principle applies, and release into the

environment must be avoided [1].

Key Limitations and Next Steps

It's important to note that the available data has some gaps. Key physical properties like melting point,

boiling point, and solubility are not provided in the search results [1]. Furthermore, detailed information

on incompatible materials and the possibility of hazardous reactions is not available [1].

To complete your technical support center, you may need to:

Consult specialized chemical databases or conduct further experimental characterization to fill the

data gaps on physical properties.
Develop specific standard operating procedures (SOPs) for weighing, transferring, and reacting

suberic anhydride in your lab's common processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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handling-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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